Cas no 71135-95-0 (methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate)

Methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate is a cyclohexanone derivative featuring a carboxylate ester and two methyl groups at the 2-position. This compound is of interest in synthetic organic chemistry due to its functionalized cyclohexane scaffold, which serves as a versatile intermediate for further modifications. The presence of both ketone and ester moieties allows for selective reactivity, enabling applications in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. Its structural rigidity and defined stereochemistry make it valuable for studying reaction mechanisms or constructing chiral frameworks. The compound is typically handled under standard laboratory conditions, with stability suitable for controlled synthetic processes.

methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate structure

71135-95-0 structure

Product Name:methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate

CAS No:71135-95-0

MF:C₁₀H₁₆O₃

MW:184.232243537903

MDL:MFCD09033555

CID:548090

PubChem ID:11745297

Update Time:2025-10-19

methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylicacid, 2,2-dimethyl-6-oxo-, methyl ester
- methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate
- methyl 2,2-dimethyl-6-oxocyclohexanecarboxylate
- 2,2-Dimethyl-6-oxo-cyclohexancarbonsaeure-methylester
- 2,2-dimethyl-6-oxo-cyclohexanecarboxylic acid methyl ester
- 5,5-Dimethyl-2-oxo-cyclohexancarbonsaeuremethylester
- AG-G-78427
- AGN-PC-00FAS1
- Methyl 2,2-dimethyl-6-oxo-cyclohexanecarboxylate
- Methyl2,2-dimethylcyclohexan-6-onec
- DTXSID50471660
- AKOS006330197
- SCHEMBL4135825
- LVRRGMFLSBNYAV-UHFFFAOYSA-N
- 71135-95-0
- FT-0729525
- EN300-3095720
- 2,2-DIMETHYL-6-OXOCYCLOHEXANECARBOXYLICACIDMETHYLESTER
- 2,2-DIMETHYL-6-OXOCYCLOHEXANECARBOXYLIC ACID METHYL ESTER
- MDL： MFCD09033555
- Inchi： 1S/C10H16O3/c1-10(2)6-4-5-7(11)8(10)9(12)13-3/h8H,4-6H2,1-3H3
- InChI Key： LVRRGMFLSBNYAV-UHFFFAOYSA-N
- SMILES： O=C1CCCC(C)(C)C1C(=O)OC

Computed Properties

Exact Mass: 184.10998
Monoisotopic Mass: 184.109944368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37

methyl 2,2-dimethyl-6-oxocyclohexane-1-carboxylate Pricemore >>

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